Cas no 2680883-82-1 (benzyl N-(3-bromo-2,4-dichloro-6-iodophenyl)carbamate)

• Product Name: benzyl N-(3-bromo-2,4-dichloro-6-iodophenyl)carbamate
• CAS No: 2680883-82-1
• MF: C₁₄H₉BrCl₂INO₂
• MW: 500.94123339653
• CID: 5626826
• PubChem ID: 165924124
• Update Time: 2025-06-08

benzyl N-(3-bromo-2,4-dichloro-6-iodophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(3-bromo-2,4-dichloro-6-iodophenyl)carbamate
• EN300-28304689
• 2680883-82-1

• Inchi： 1S/C14H9BrCl2INO2/c15-11-9(16)6-10(18)13(12(11)17)19-14(20)21-7-8-4-2-1-3-5-8/h1-6H,7H2,(H,19,20)
• InChI Key： CGNCXBUKXJZCHJ-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C(=C1NC(=O)OCC1C=CC=CC=1)Cl)Br)Cl

Computed Properties

• Exact Mass: 498.82384g/mol
• Monoisotopic Mass: 498.82384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 38.3Ų

Additional information on benzyl N-(3-bromo-2,4-dichloro-6-iodophenyl)carbamate

Comprehensive Overview of Benzyl N-(3-bromo-2,4-dichloro-6-iodophenyl)carbamate (CAS No. 2680883-82-1)

The compound benzyl N-(3-bromo-2,4-dichloro-6-iodophenyl)carbamate (CAS No. 2680883-82-1) is a highly specialized organic molecule with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring multiple halogen substituents, makes it a valuable intermediate in the synthesis of complex bioactive compounds. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug discovery and material science.

One of the key features of benzyl N-(3-bromo-2,4-dichloro-6-iodophenyl)carbamate is its versatile reactivity, which allows for further functionalization. The presence of bromo, chloro, and iodo groups on the phenyl ring enables selective cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in modern organic synthesis, particularly in the development of novel therapeutics and advanced materials.

In recent years, the demand for halogenated compounds like benzyl N-(3-bromo-2,4-dichloro-6-iodophenyl)carbamate has surged, driven by advancements in medicinal chemistry and catalysis. This compound is often searched in conjunction with terms such as "halogenated carbamate synthesis", "multihalogenated phenyl intermediates", and "cross-coupling reaction substrates". These keywords reflect the growing interest in its applications and the need for efficient synthetic routes.

The stability and storage conditions of benzyl N-(3-bromo-2,4-dichloro-6-iodophenyl)carbamate are also critical topics among researchers. Proper handling under inert atmospheres and protection from light are recommended to maintain its integrity. Additionally, its solubility profile in common organic solvents, such as dichloromethane and tetrahydrofuran, makes it a practical choice for laboratory-scale reactions.

Another area of interest is the environmental impact of halogenated compounds. While benzyl N-(3-bromo-2,4-dichloro-6-iodophenyl)carbamate is primarily used in controlled research settings, its degradation pathways and potential ecological effects are subjects of ongoing study. Researchers are exploring greener alternatives and sustainable synthesis methods to minimize waste and improve efficiency.

From a commercial perspective, the availability of benzyl N-(3-bromo-2,4-dichloro-6-iodophenyl)carbamate is limited to specialized suppliers, often catering to academic and industrial research labs. Its high purity grades, such as >98% HPLC, are essential for reproducible results in sensitive applications. Pricing and scalability are frequent concerns, prompting investigations into cost-effective production techniques.

In summary, benzyl N-(3-bromo-2,4-dichloro-6-iodophenyl)carbamate (CAS No. 2680883-82-1) is a multifaceted compound with broad utility in synthetic chemistry. Its relevance to cutting-edge research, combined with the increasing focus on sustainable practices, ensures its continued importance in scientific advancements. For those seeking detailed protocols or safety data, consulting peer-reviewed literature and certified suppliers is highly recommended.